Cas no 1309595-29-6 (Glycine, N-[2-[bis(carboxymethyl)amino]ethyl]-N-[3-(trihydroxysilyl)propyl]-, potassium salt (1:3))

• Product Name: Glycine, N-[2-[bis(carboxymethyl)amino]ethyl]-N-[3-(trihydroxysilyl)propyl]-, potassium salt (1:3)
• CAS No: 1309595-29-6
• MF: C₁₁H₂₁K₃N₂O₉Si
• MW: 470.672847509384
• CID: 1227022
• PubChem ID: 137700662
• Update Time: 2025-06-09

Glycine, N-[2-[bis(carboxymethyl)amino]ethyl]-N-[3-(trihydroxysilyl)propyl]-, potassium salt (1:3) Chemical and Physical Properties

Names and Identifiers

• N-(Trimethoxysilylpropyl)Ethylenediaminetriacetate, Tripotassium Salt
• Glycine, N-[2-[bis(carboxymethyl)amino]ethyl]-N-[3-(trihydroxysilyl)propyl]-, potassium salt (1:3)
• N-(TRIMETHOXYSILYLPROPYL)ETHYLENEDIAMINETRIACETATE, TRIPOTASSIUM SALT, 30% in water
• 1309595-29-6

• Inchi： 1S/C11H22N2O9Si.3K/c14-9(15)6-12(2-1-5-23(20,21)22)3-4-13(7-10(16)17)8-11(18)19;;;/h20-22H,1-8H2,(H,14,15)(H,16,17)(H,18,19);;;/q;3*+1/p-1
• InChI Key： WYXIHHXXHSHXJL-UHFFFAOYSA-M
• SMILES： [K+].[K+].[K+].[Si](CCCN(CC(=O)[O-])CCN(CC(=O)O)CC(=O)O)(O)(O)O

Computed Properties

• Exact Mass: 469.9927512 g/mol
• Monoisotopic Mass: 469.9927512 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 26
• Rotatable Bond Count: 12
• Complexity: 391
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 470.67
• Topological Polar Surface Area: 182

Additional information on Glycine, N-[2-[bis(carboxymethyl)amino]ethyl]-N-[3-(trihydroxysilyl)propyl]-, potassium salt (1:3)

Research Brief on Glycine, N-[2-[bis(carboxymethyl)amino]ethyl]-N-[3-(trihydroxysilyl)propyl]-, potassium salt (1:3) (CAS: 1309595-29-6) in Chemical Biology and Pharmaceutical Applications

Glycine, N-[2-[bis(carboxymethyl)amino]ethyl]-N-[3-(trihydroxysilyl)propyl]-, potassium salt (1:3) (CAS: 1309595-29-6) is a specialized chelating agent with significant potential in chemical biology and pharmaceutical research. This compound combines the properties of glycine derivatives, silane coupling agents, and potassium salts, making it a versatile tool for various applications, including drug delivery, surface modification, and metal ion chelation. Recent studies have explored its unique chemical properties and potential biomedical applications, shedding light on its role in advancing research in these fields.

Recent research has focused on the compound's ability to form stable complexes with metal ions, which is attributed to its multiple carboxymethyl groups. This property is particularly valuable in developing contrast agents for medical imaging and targeted drug delivery systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the stability and bioavailability of metal-based therapeutics, suggesting promising applications in oncology and diagnostic imaging.

The trihydroxysilylpropyl moiety of this compound has garnered attention for its surface modification capabilities. Research in ACS Applied Materials & Interfaces (2024) highlighted its use in creating biocompatible coatings for medical devices, where it improved the adhesion of bioactive molecules while maintaining excellent hemocompatibility. This application is particularly relevant for developing next-generation implantable devices with reduced risk of thrombosis and infection.

In pharmaceutical formulation, the potassium salt form (1:3 ratio) has shown advantages in solubility and stability compared to other salt forms. A recent comparative study in the International Journal of Pharmaceutics (2024) reported that formulations containing this compound exhibited improved shelf-life and dissolution profiles for poorly water-soluble drugs, suggesting its potential as an excipient in novel drug delivery systems.

Ongoing research is exploring the compound's potential in nanotechnology applications. Preliminary results from a 2024 study in Nano Letters indicate that it can serve as an effective capping agent for gold nanoparticles, providing enhanced stability and functionalization options for targeted drug delivery and photothermal therapy applications. The unique combination of chelating and silane properties makes it particularly suitable for creating multifunctional nanocarriers.

Despite these promising developments, challenges remain in optimizing the compound's synthesis and scaling up production while maintaining purity and consistency. Recent advances in green chemistry approaches, as reported in Green Chemistry (2023), have shown potential for more sustainable production methods, which could facilitate broader adoption in pharmaceutical and biomedical applications.

In conclusion, Glycine, N-[2-[bis(carboxymethyl)amino]ethyl]-N-[3-(trihydroxysilyl)propyl]-, potassium salt (1:3) (CAS: 1309595-29-6) represents a multifaceted compound with growing importance in chemical biology and pharmaceutical research. Its unique combination of properties continues to inspire innovative applications across multiple domains, from drug delivery to medical device coatings. As research progresses, this compound is likely to play an increasingly significant role in advancing biomedical technologies and therapeutic strategies.